N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide
Overview
Description
N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide (CFPIMB) is a novel synthetic compound that has recently been developed for use in scientific research. This compound is a derivative of benzamide and is composed of a cyclopropyl group, a fluorine atom, an iodine atom, and a methyl group. It has been studied for its potential applications in a variety of fields, including biochemistry and physiology.
Scientific Research Applications
N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide has been studied for its potential applications in a variety of scientific fields. It has been investigated for its potential to act as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. It has also been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in inflammation. Additionally, this compound has been studied for its potential to act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and survival.
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide is not yet fully understood. However, it is believed that the cyclopropyl group of this compound binds to the active site of the target enzyme, blocking its active site and preventing it from catalyzing its reaction. Additionally, the fluorine and iodine atoms of this compound are believed to interact with the active site of the target enzyme, further inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is believed that this compound has the potential to inhibit the activity of enzymes involved in the breakdown of acetylcholine in the brain, leading to increased levels of acetylcholine in the brain. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase-2, which is involved in inflammation. Additionally, this compound has been studied for its potential to inhibit the activity of tyrosine kinase, which is involved in the regulation of cell growth and survival.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its structure is relatively stable, making it suitable for use in a variety of experiments. Additionally, this compound has been shown to be an effective inhibitor of several enzymes, making it a useful tool for studying the effects of enzyme inhibition.
However, this compound does have some limitations for use in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, this compound is relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
The potential applications of N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide are still being studied. Future research could focus on the development of new synthesis methods for this compound, as well as the development of new formulations of this compound that are more soluble in aqueous solutions. Additionally, future research could focus on the development of new uses for this compound, such as the development of new inhibitors of enzymes involved in the breakdown of acetylcholine in the brain or the development of new inhibitors of cyclooxygenase-2 or tyrosine kinase. Additionally, future research could focus on the development of new methods for studying the biochemical and physiological effects of this compound.
properties
IUPAC Name |
N-cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FINO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQRNFBLLBJOSQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1I)C(=O)NC2CC2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50620015 | |
Record name | N-Cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50620015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
585544-31-6 | |
Record name | N-Cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=585544-31-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Cyclopropyl-3-fluoro-5-iodo-4-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50620015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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